Cas no 2680843-84-7 (3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)
3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28285142
- 2680843-84-7
- 3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
- 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
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- Inchi: 1S/C15H19NO4/c1-4-7-20-15(19)16-13-6-5-11(14(17)18)9-12(13)8-10(2)3/h4-6,9-10H,1,7-8H2,2-3H3,(H,16,19)(H,17,18)
- InChI Key: OAICRMFZJZURLE-UHFFFAOYSA-N
- SMILES: O(CC=C)C(NC1C=CC(C(=O)O)=CC=1CC(C)C)=O
Computed Properties
- Exact Mass: 277.13140809g/mol
- Monoisotopic Mass: 277.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.6Ų
3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28285142-0.05g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 0.05g |
$900.0 | 2023-05-25 | ||
| Enamine | EN300-28285142-0.1g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 0.1g |
$943.0 | 2023-05-25 | ||
| Enamine | EN300-28285142-0.25g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 0.25g |
$985.0 | 2023-05-25 | ||
| Enamine | EN300-28285142-0.5g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 0.5g |
$1027.0 | 2023-05-25 | ||
| Enamine | EN300-28285142-1.0g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 1g |
$1070.0 | 2023-05-25 | ||
| Enamine | EN300-28285142-2.5g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 2.5g |
$2100.0 | 2023-05-25 | ||
| Enamine | EN300-28285142-5.0g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 5g |
$3105.0 | 2023-05-25 | ||
| Enamine | EN300-28285142-10.0g |
3-(2-methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid |
2680843-84-7 | 10g |
$4606.0 | 2023-05-25 |
3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
Recent Advances in the Study of 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2680843-84-7)
The compound 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2680843-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have demonstrated that 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid exhibits selective binding affinity towards certain target proteins, making it a candidate for the treatment of inflammatory and autoimmune diseases. The compound's ability to modulate these pathways has been validated through in vitro and in vivo studies, highlighting its therapeutic relevance.
In addition to its pharmacological properties, recent advancements in the synthesis of this compound have been reported. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These methodological improvements are critical for facilitating further preclinical and clinical studies, ensuring the compound's viability as a drug candidate.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid. These studies have identified key structural motifs that contribute to its bioactivity, paving the way for the design of derivatives with enhanced efficacy and reduced side effects.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring formulation strategies and combination therapies to overcome these limitations.
In conclusion, 3-(2-Methylpropyl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid represents a compelling area of research in chemical biology and drug discovery. Its unique properties and therapeutic potential underscore the importance of continued investigation. As research progresses, this compound may emerge as a valuable addition to the arsenal of treatments for various diseases, offering new hope for patients and clinicians alike.
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